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Compound of Interest

Compound Name: 3-Methylbutanal

Cat. No.: B7770604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for the safe handling of 3-Methylbutanal (also known as Isovaleraldehyde).

Adherence to these guidelines is critical for ensuring laboratory safety and environmental

protection.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methylbutanal is a highly flammable liquid and vapor that can cause serious eye irritation,

skin irritation, and respiratory irritation.[1][2][3] It may also cause an allergic skin reaction and is

toxic to aquatic life.[1][3][4] Therefore, stringent safety measures and appropriate PPE are

mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye & Face Protection
Chemical splash goggles or a

full-face shield.[1][4]

Protects against splashes and

vapors that cause serious eye

irritation.[1]

Hand Protection

Butyl rubber or Teflon® gloves

are recommended. If these are

not available, nitrile gloves

may be used for splash

protection but should be

changed immediately upon

contamination.[5]

Provides a barrier against a

substance that can cause skin

irritation and allergic reactions.

[1][3]

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood.[1][3] If engineering

controls are insufficient, use a

NIOSH-approved respirator

with an organic vapor

cartridge.[1][4] For high vapor

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[6]

Protects against inhalation of

vapors which can cause

respiratory tract irritation,

coughing, and headaches.[1]

[4]

Protective Clothing

A flame-retardant lab coat,

long pants, and closed-toe

shoes are required.[7] For

larger quantities or splash

potential, a chemically

resistant apron or coveralls

should be worn.

Minimizes skin contact and

protects from splashes of the

flammable and irritating liquid.

[1]

Quantitative Safety Data
Understanding the quantitative safety parameters of 3-Methylbutanal is crucial for risk

assessment and the implementation of appropriate safety controls.

Exposure Limits and Physicochemical Properties
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Parameter Value Reference

Occupational Exposure Limits

Austria (TWA) 10 ppm (39 mg/m³) [1]

Germany (AGS, TWA) 10 ppm (39 mg/m³) [1]

Flammability

Flash Point -3°C to -1.0°C (26.6°F to 30°F) [2][4]

Autoignition Temperature
207°C to 240°C (404.6°F to

464°F)
[2]

Lower Explosion Limit (LEL) 1.7% [2]

Toxicity Data

Dermal LD50 (Rabbit) 2,534 mg/kg [1]

Aquatic LC50 (Fish, 96h) 3.25 mg/L [1][8]

Aquatic EC50 (Daphnia, 48h) 177 mg/L [1][8]

Procedural Guidance: Handling and Disposal
A systematic approach to handling and disposal is essential to mitigate the risks associated

with 3-Methylbutanal.
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Preparation Phase

Handling Phase

Disposal & Spill Response

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Don PPE
- Goggles/Face Shield
- Appropriate Gloves

- Lab Coat

3. Engineering Controls
- Work in Fume Hood
- Ensure Ventilation

4. Chemical Handling
- Ground Equipment

- Use Non-Sparking Tools
- Keep Away from Ignition Sources

5. Storage
- Tightly Closed Container

- Cool, Well-Ventilated Area
- Store Locked Up

6a. Spill Response
- Evacuate & Ventilate

- Absorb with Inert Material
- Collect in Sealed Container

In Case of Spill

6b. Waste Disposal
- Collect in Labeled Container

- Do Not Mix with Incompatibles
- Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Methylbutanal.

Step-by-Step Handling Protocol:

Preparation and Engineering Controls:
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Before beginning work, ensure a chemical fume hood is operational and accessible.[1]

Remove all potential ignition sources from the work area, including open flames, sparks,

and hot surfaces.[1][2][4]

Use explosion-proof electrical and lighting equipment.[1][2]

Assemble all necessary equipment, including non-sparking tools and appropriate

containers for waste.[1][2]

Ensure that containers and receiving equipment are properly grounded and bonded to

prevent static discharge.[1][2][3]

Chemical Transfer and Use:

Wear the full complement of recommended PPE as detailed in the table above.

Handle 3-Methylbutanal exclusively within a chemical fume hood to minimize inhalation

exposure.[1]

Avoid direct contact with skin and eyes.[1]

Keep the container tightly closed when not in use.[1][2]

Storage:

Store 3-Methylbutanal in a cool, dry, and well-ventilated area away from direct sunlight

and heat sources.[1][2]

The storage area should be fireproof and lack access to drains or sewers.[1][4]

Ensure the container is well-closed and stored in a locked location.[1][3]

Spill Management Protocol:

Immediate Response:

Evacuate all non-essential personnel from the spill area.[1][4]
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Immediately remove all ignition sources.[1][4]

Increase ventilation in the area.

Containment and Cleanup:

Wearing appropriate PPE (including respiratory protection), contain the spill.

Absorb the spilled liquid with a non-combustible, inert material such as sand, earth, or

vermiculite.[1][3][4] Do not use combustible materials like paper towels for large spills.[7]

Collect the absorbed material using non-sparking tools and place it into a sealable,

properly labeled container for hazardous waste.[1]

Decontamination:

Clean the spill area thoroughly.

Do not wash spills into the sewer system.[1][4]

Disposal Plan:

Waste Collection:

All materials contaminated with 3-Methylbutanal, including empty containers and cleanup

debris, must be treated as hazardous waste.

Collect waste in a designated, compatible, and clearly labeled container stating

"Hazardous Waste" and "3-Methylbutanal".[7]

Final Disposal:

Disposal must be conducted through a licensed hazardous waste disposal company.[7]

Under no circumstances should 3-Methylbutanal or its containers be disposed of in

general trash or discharged into sewer systems or waterways.[1][7]

Follow all local, regional, and national regulations for hazardous waste disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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